1'-(6-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine

• IUPAC Name: morpholin-4-yl-[1-[1-(6-propan-2-ylpyrimidin-4-yl)piperidin-4-yl]piperidin-3-yl]methanone
• InChI: InChI=1S/C22H35N5O2/c1-17(2)20-14-21(24-16-23-20)25-8-5-19(6-9-25)27-7-3-4-18(15-27)22(28)26-10-12-29-13-11-26/h14,16-19H,3-13,15H2,1-2H3
• InChI Key: ARURAGIAXVBGKQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=NC=N1)N2CCC(CC2)N3CCCC(C3)C(=O)N4CCOCC4
• Molecular Formula: C22H35N5O2
• Molecular Weight: 401.5 g/mol

Description

1'-(6-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine, also known as MPTP, is a chemical compound that has been widely used in scientific research. This compound was initially synthesized in the 1970s as a potential analgesic, but its use was discontinued due to its neurotoxic effects. However, MPTP has since been found to be a valuable tool in the study of Parkinson's disease and related neurological disorders.

Mechanism of Action

1'-(6-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine is metabolized in the brain by monoamine oxidase B (MAO-B) to form MPP+. MPP+ is taken up by dopaminergic neurons via the dopamine transporter, where it accumulates and causes oxidative stress and mitochondrial dysfunction, leading to cell death.
Biochemical and Physiological Effects:
1'-(6-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine selectively damages dopaminergic neurons in the substantia nigra, leading to Parkinson's-like symptoms such as tremors, rigidity, and bradykinesia. 1'-(6-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine has also been shown to cause oxidative stress and mitochondrial dysfunction, which may contribute to its neurotoxic effects.

Advantages and Limitations for Lab Experiments

1'-(6-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine has several advantages as a research tool. It selectively damages dopaminergic neurons in the substantia nigra, mimicking the pathology of Parkinson's disease. 1'-(6-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine is also relatively easy to administer and has a well-characterized mechanism of action. However, 1'-(6-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine also has several limitations. Its neurotoxic effects are irreversible, making it difficult to study the recovery of dopaminergic neurons. Additionally, 1'-(6-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine-induced Parkinson's-like symptoms may not fully recapitulate the complexity of Parkinson's disease.

Future Directions

There are several future directions for research involving 1'-(6-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine. One area of interest is the development of neuroprotective agents that can prevent or mitigate the neurotoxic effects of 1'-(6-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine. Another area of interest is the use of 1'-(6-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine in combination with other neurotoxins to model the complex pathology of Parkinson's disease. Finally, there is a need for further research to better understand the mechanisms underlying 1'-(6-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine-induced neurotoxicity and Parkinson's disease.

Synthesis Methods

1'-(6-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine can be synthesized through a multistep process that involves the reaction of isopropylamine with 4-chloro-6-methylpyrimidine to form 1-(6-methylpyrimidin-4-yl)isopropylamine. This intermediate is then reacted with morpholine-4-carbonyl chloride to form 1-(6-methylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)isopropylamine. Finally, this compound is cyclized with piperidine-4-carboxylic acid to form 1'-(6-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine.

Scientific Research Applications

1'-(6-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine has been widely used in scientific research as a tool to study Parkinson's disease and related neurological disorders. 1'-(6-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine is metabolized in the brain to form MPP+, a neurotoxin that selectively damages dopaminergic neurons in the substantia nigra, leading to Parkinson's-like symptoms. This makes 1'-(6-isopropylpyrimidin-4-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine a valuable tool to study the mechanisms underlying Parkinson's disease and to test potential treatments.